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2-Bromo-5-
Compound Name: (trifluoromethyl)benzenesulfonyl

chloride

Cat. No.: B063892

\ J

An In-Depth Technical Guide to the Hazards of 2-Bromo-5-(trifluoromethyl)benzenesulfonyl
Chloride

This guide provides a comprehensive technical overview of the hazards associated with 2-
Bromo-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 176225-08-4). It is intended
for researchers, scientists, and drug development professionals who handle this compound.
The information herein is synthesized from material safety data sheets, chemical literature, and
established safety principles to ensure a thorough understanding of the risks and the
implementation of robust safety protocols.

Compound Identification and Physicochemical
Properties

2-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride is a highly reactive, multi-
functionalized aromatic compound. Its utility in organic synthesis, particularly as a building
block for pharmaceuticals and agrochemicals, is derived from its three key functional
components: the sulfonyl chloride group, the bromine atom, and the trifluoromethyl group.
However, this reactivity is also the source of its significant hazards.

A summary of its key properties is presented below.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b063892?utm_src=pdf-interest
https://www.benchchem.com/product/b063892?utm_src=pdf-body
https://www.benchchem.com/product/b063892?utm_src=pdf-body
https://www.benchchem.com/product/b063892?utm_src=pdf-body
https://www.benchchem.com/product/b063892?utm_src=pdf-body
https://www.benchchem.com/product/b063892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source(s)
CAS Number 176225-08-4 [1][2][3]
Molecular Formula C7H3BrCIFs02S [21[31[4]
Molecular Weight 323.51 g/mol [2][3]
Appearance Wh.ite 'to cream crystalline solid 511171

or liquid
Boiling Point 230-231 °C [3]
Density 1.854 g/mL at 25 °C [3]

Hazard Identification and GHS Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary dangers are its corrosive nature and its reactivity, particularly with water and

nucleophiles.

GHS Classification

Code

Description Source(s)

Pictogram GHSO05 (Corrosion) [3][8]
Signal Word Danger [11131161r81

Causes severe skin
Hazard Statements H314 burns and eye

(3151618l

damage.

H335

May cause respiratory

irritation.

[8][°]

Storage Class

8A

Combustible corrosive

hazardous materials.

Mechanistic Basis of Hazards

A core principle of laboratory safety is understanding why a chemical is hazardous. For 2-

Bromo-5-(trifluoromethyl)benzenesulfonyl chloride, the hazards are rooted in the
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electrophilic nature of the sulfonyl chloride group.

3.1 Corrosivity via Hydrolysis The sulfur atom in the sulfonyl chloride moiety is highly electron-
deficient, making it an aggressive electrophile. It reacts readily and exothermically with water—
including atmospheric moisture or moisture on skin and mucous membranes—in a hydrolysis
reaction.[10][11] This reaction produces hydrochloric acid (HCI) and the corresponding 2-
bromo-5-(trifluoromethyl)benzenesulfonic acid. Both products are highly corrosive and are
responsible for the severe tissue damage observed upon contact.[11]

(2 H20 (Water/Moisture) ) (HCI (Hydrochloric Acid))

. . A Causes severe chemical burns
Benzenesulfonic Acid Derivative h
Hydrolysis ( and tissue damage.

(Benzenesulfonyl Chloride Derivative)

Reaction with moisture on skin,
in eyes, or respiratory tract.

Click to download full resolution via product page
Caption: Hydrolysis pathway of the sulfonyl chloride.

3.2 Respiratory Irritation When inhaled, the compound's vapors or dust can hydrolyze in the
moist environment of the respiratory tract, producing HCI and sulfonic acid.[8] This leads to
immediate and severe irritation, characterized by coughing, shortness of breath, and potential
chemical burns to the mucous membranes.[8][12]

3.3 Thermal Decomposition In the event of a fire, the compound can decompose, releasing a
host of toxic and corrosive gases.[13] The complex structure means that thermal degradation
will produce carbon oxides (CO, COz), sulfur oxides (SOx), hydrogen chloride (HCI), hydrogen
bromide (HBr), and hydrogen fluoride (HF).[8] The generation of these gases makes fighting
fires involving this compound particularly hazardous.

Risk Mitigation and Safe Handling Protocols
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Strict adherence to safety protocols is non-negotiable. Engineering controls, appropriate
personal protective equipment (PPE), and standardized procedures are required to mitigate the
risks.

4.1 Engineering Controls

e Fume Hood: All handling of 2-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride,
including weighing and transfers, must be performed inside a certified chemical fume hood to
prevent inhalation of vapors or dust.[14]

o Safety Showers and Eyewash Stations: These must be readily accessible in the immediate
vicinity of any potential exposure.[8][13] Their location should be clearly marked and
unobstructed.

4.2 Personal Protective Equipment (PPE) PPE is the last line of defense and must be selected
for chemical resistance to this specific compound class.[15][16]
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Protection Type

Specification

Rationale and Best
Practices

Hand

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[17]

Double-gloving is
recommended. Gloves must
be inspected before use and
changed immediately if
contamination is suspected.
[18]

Eye/Face

Chemical safety goggles and a
full-face shield.[8][16]

Standard safety glasses are
insufficient. A face shield is
critical to protect against
splashes during transfers or

reactions.[15]

Respiratory

NIOSH/MSHA-approved
respirator with an acid gas

cartridge.[17]

Required if there is a risk of
exceeding exposure limits or in
case of ventilation failure.[14]
[17]

Body

Chemical-resistant lab coat or

apron.[19]

Should be worn over personal
clothing. Contaminated
clothing must be removed
immediately and
decontaminated before reuse.
[13][20]

4.3 Storage and Handling

» Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

water, bases, alcohols, and strong oxidizing agents.[6][8][17] Containers must be kept tightly

sealed to prevent reaction with atmospheric moisture.[14][20] Store in a designated

corrosives cabinet.[14]

o Handling: Use only spark-proof tools and explosion-proof equipment.[21] Avoid physical

damage to containers. When handling, never add water to the compound; if dilution is

necessary, slowly add the compound to the solvent.
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4.4 Disposal Dispose of waste in accordance with all local, state, and federal regulations. The
compound should be treated as a hazardous, water-reactive waste. Do not dispose of it down
the drain.[20] Contact your institution's environmental health and safety (EHS) department for
specific guidance.[13]

Emergency Procedures

Rapid and correct response during an emergency is critical to minimizing harm.
5.1 Personal Exposure

o Skin Contact: Immediately remove all contaminated clothing.[20] Flush the affected area with
copious amounts of water for at least 15 minutes, using a safety shower if necessary.[12][22]
Seek immediate medical attention.[8][12][20]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[12] Remove contact lenses if present and easy to do.[20] Seek immediate
medical attention from an ophthalmologist.[20]

 Inhalation: Move the victim to fresh air immediately.[20] If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[12][20]

 Ingestion: Do NOT induce vomiting.[20] If the victim is conscious, rinse their mouth with
water and have them drink two glasses of water at most.[20] Seek immediate medical
attention.[12]

5.2 Spills and Leaks A spill of this material is a serious incident that requires a calm and
methodical response.
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(e.g., sand, dry lime, soda ash)
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5. Decontaminate Area
(Follow EHS protocol)

6. Dispose of Waste as Hazardous
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Caption: Emergency spill response workflow.

Conclusion

2-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride is an invaluable reagent in modern
chemical synthesis, but its utility is matched by its significant hazards. Its corrosive and water-
reactive nature necessitates a profound respect for safety protocols. By understanding the
chemical mechanisms behind its dangers and implementing robust engineering controls,

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b063892?utm_src=pdf-body-img
https://www.benchchem.com/product/b063892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

appropriate PPE, and diligent handling procedures, researchers can mitigate the risks and
work with this compound safely. Always consult the most recent Safety Data Sheet (SDS) and
your institution's EHS guidelines before beginning work.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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